Cas no 2408973-02-2 (tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate)

Technical Introduction: Tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate is a protected amino alcohol derivative featuring a tert-butoxycarbonyl (Boc) group and a 4-methoxyphenylmethyl substituent. The Boc group enhances stability, facilitating handling and storage, while the hydroxymethyl and methoxyphenyl functionalities offer versatility in synthetic applications, such as peptide coupling or chiral intermediate synthesis. Its structural features enable selective deprotection under mild acidic conditions, making it valuable for multistep organic transformations. The compound’s well-defined reactivity and compatibility with common protecting group strategies render it useful in medicinal chemistry and pharmaceutical research, particularly for constructing complex molecular architectures.
tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate structure
2408973-02-2 structure
Product Name:tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate
CAS No:2408973-02-2
MF:C16H25NO4
MW:295.374005079269
CID:6042973
PubChem ID:165700318
Update Time:2025-11-07

tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • 2408973-02-2
    • EN300-7548571
    • tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate
    • Inchi: 1S/C16H25NO4/c1-15(2,3)21-14(19)17-16(4,11-18)10-12-6-8-13(20-5)9-7-12/h6-9,18H,10-11H2,1-5H3,(H,17,19)
    • InChI Key: ZQRXQVFNFOHKOP-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)(CO)CC1C=CC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 295.17835828g/mol
  • Monoisotopic Mass: 295.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 67.8Ų

tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7548571-0.05g
tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate
2408973-02-2 95.0%
0.05g
$468.0 2025-02-24
Enamine
EN300-7548571-0.1g
tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate
2408973-02-2 95.0%
0.1g
$490.0 2025-02-24
Enamine
EN300-7548571-0.25g
tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate
2408973-02-2 95.0%
0.25g
$513.0 2025-02-24
Enamine
EN300-7548571-0.5g
tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate
2408973-02-2 95.0%
0.5g
$535.0 2025-02-24
Enamine
EN300-7548571-1.0g
tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate
2408973-02-2 95.0%
1.0g
$557.0 2025-02-24
Enamine
EN300-7548571-2.5g
tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate
2408973-02-2 95.0%
2.5g
$1089.0 2025-02-24
Enamine
EN300-7548571-5.0g
tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate
2408973-02-2 95.0%
5.0g
$1614.0 2025-02-24
Enamine
EN300-7548571-10.0g
tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate
2408973-02-2 95.0%
10.0g
$2393.0 2025-02-24

Additional information on tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate

Research Brief on tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate (CAS: 2408973-02-2)

Recent studies on tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate (CAS: 2408973-02-2) have highlighted its potential as a key intermediate in the synthesis of biologically active compounds. This carbamate derivative has garnered attention due to its structural versatility and its role in the development of novel therapeutic agents. Researchers have focused on optimizing its synthesis and exploring its applications in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate via a multi-step process involving reductive amination and carbamate formation. The study reported a high yield (85%) and excellent purity (>98%), making it a viable candidate for large-scale production. The compound's stability under various pH conditions was also investigated, revealing its robustness in acidic and neutral environments, which is crucial for its application in drug formulation.

Further research has explored the biological activity of derivatives synthesized from tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate. A recent preprint on bioRxiv detailed its use as a precursor for developing selective kinase inhibitors, showing promising results in in vitro assays against cancer cell lines. The study emphasized the compound's role in enhancing the pharmacokinetic properties of the final drug candidates, particularly in improving solubility and bioavailability.

In addition to its pharmacological applications, tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate has been investigated for its potential in agrochemical research. A 2024 report in ACS Agricultural Science & Technology highlighted its utility in synthesizing novel pesticides with reduced environmental toxicity. The compound's structural features, such as the methoxyphenyl group, were found to contribute to its selective action against target pests while minimizing harm to non-target organisms.

Looking ahead, ongoing research aims to expand the applications of tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate in drug discovery and development. Collaborative efforts between academic and industrial researchers are expected to yield new insights into its mechanism of action and therapeutic potential. Future studies will likely focus on its use in combinatorial chemistry and high-throughput screening to identify new bioactive molecules.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.